Cas no 2306272-52-4 (6λ?-thia-2-azaspiro[3.5]nonane 6,6-dioxide;hydrochloride)

• Product Name: 6λ?-thia-2-azaspiro[3.5]nonane 6,6-dioxide;hydrochloride
• CAS No: 2306272-52-4
• MF: C₇H₁₄ClNO₂S
• MW: 211.71
• MDL: MFCD31728936
• CID: 5096521
• PubChem ID: 135393267
• Update Time: 2026-03-02

6λ?-thia-2-azaspiro[3.5]nonane 6,6-dioxide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6λ-thia-2-azaspiro[3.5]nonane 6,6-dioxide
• 6λ?-thia-2-azaspiro[3.5]nonane 6,6-dioxide;hydrochloride
• 6lambda-thia-2-azaspiro[3.5]nonane 6,6-dioxide;hydrochloride
• MFCD31728936
• 6-THIA-2-AZASPIRO[3.5]NONANE 6,6-DIOXIDE HCL
• 6-Thia-2-azaspiro[3.5]nonane 6,6-dioxide hydrochloride
• PS-20447
• SY324113
• 6??-thia-2-azaspiro[3.5]nonane-6,6-dione hydrochloride
• E?-thia-2-azaspiro[3.5]nonane 6,6-dioxide;hydrochloride
• 6-Thia-2-azaspiro[3.5]nonane6,6-dioxidehydrochloride
• 6lambda6-thia-2-azaspiro[3.5]nonane 6,6-dioxide;hydrochloride
• 6??-Thia-2-azaspiro[3.5]nonane 6,6-dioxide HCl
• 6
• 2306272-52-4
• D97078

• MDL： MFCD31728936
• Inchi： 1S/C7H13NO2S.ClH/c9-11(10)3-1-2-7(6-11)4-8-5-7;/h8H,1-6H2;1H
• InChI Key： FCMUMVXOGKYESX-UHFFFAOYSA-N
• SMILES： O=S1(CCCC2(CNC2)C1)=O.Cl

Computed Properties

• Exact Mass: 211.0433776g/mol
• Monoisotopic Mass: 211.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 6λ?-thia-2-azaspiro[3.5]nonane 6,6-dioxide;hydrochloride

6λ-thia-2-azaspiro[3.5]nonane 6,6-dioxide; Hydrochloride

The compound 6λ-thia-2-azaspiro[3.5]nonane 6,6-dioxide; hydrochloride is a unique entity in the realm of organic chemistry, characterized by its intricate spiro structure and sulfur-containing moiety. This compound has garnered significant attention due to its potential applications in pharmaceutical research and drug development, particularly in the areas of antibacterial agents and anti-inflammatory compounds.

Recent studies have highlighted the importance of thio-spiro compounds in medicinal chemistry. The presence of a sulfur atom in the spiro ring system introduces distinct electronic and steric properties, which can be leveraged to enhance bioavailability and target specificity. The 6λ-thia-2-azaspiro[3.5]nonane 6,6-dioxide core structure provides a rigid framework that facilitates the design of highly potent drugs with improved pharmacokinetics.

One of the key advantages of this compound is its ability to form stable cationic species under physiological conditions due to the hydrochloride salt. This property not only enhances solubility but also aids in cellular uptake, making it a promising candidate for intracellular targeting. Recent advancements in drug delivery systems have further emphasized the potential of such cationic compounds to improve therapeutic efficacy.

Research into spiro rings has shown that their unique geometry can significantly influence pharmacodynamic properties. The 2-azaspiro[3.5]nonane framework, combined with the sulfur atom at position 6λ-thia, creates a highly functionalized molecule with diverse biological activities. These include but are not limited to antimicrobial, anti-inflammatory, and anticancer potentials.

Recent publications have demonstrated that thio-spiro compounds exhibit remarkable selectivity towards certain enzyme targets, such as COX-2 (Cyclooxygenase-2) and matrix metalloproteinases (MMPs). This selectivity is attributed to the precise spatial arrangement of substituents around the spiro center, which allows for optimal interactions with the active sites of these enzymes.

Moreover, the dioxide functional group in the molecule plays a critical role in modulating its biological activity. The presence of two oxygen atoms adjacent to the sulfur atom enhances the electrophilic nature of the spiro center, which is essential for interactions with nucleophilic residues in enzyme active sites.

Preclinical studies have shown that 6λ-thia-2-azaspiro[3.5]nonane 6,6-dioxide; hydrochloride exhibits significant in vitro and in vivo activity against a range of pathogenic bacteria and inflammatory conditions. These findings underscore the compound's potential as a novel antibiotic or anti-inflammatory agent, particularly in cases where existing drugs have shown limited efficacy or toxicity.

Another promising aspect of this compound is its synthetic versatility. The spiro ring system can be readily modified by introducing various substituents at strategic positions, enabling the development of a library of analogs with tailored biological properties. This approach has been successfully employed in high-throughput screening campaigns aimed at identifying lead compounds for various therapeutic indications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the molecular mechanisms underlying the activity of this compound. Quantum mechanical studies have provided insights into the electronic interactions that govern its binding to enzyme targets, paving the way for rational drug design strategies.

In summary, 6λ-thia-2-azaspiro[3.5]nonane 6,6-dioxide; hydrochloride represents a valuable addition to the arsenal of tools available to researchers in the field of biomedical sciences. Its unique structural features, combined with its diverse biological activities, make it a compelling candidate for further exploration in both academic and industrial settings.